Cas no 56363-73-6 (4-(3-hydroxyphenyl)butan-2-one)

• Product Name: 4-(3-hydroxyphenyl)butan-2-one
• CAS No: 56363-73-6
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 1598432
• PubChem ID: 12235673
• Update Time: 2025-04-21

4-(3-hydroxyphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-(3-hydroxyphenyl)-
• 4-(3-hydroxyphenyl)butan-2-one
• SCHEMBL265820
• EN300-1830385
• F83247
• 56363-73-6
• XCXFXAGXNTXUPU-UHFFFAOYSA-N
• CS-0254016
• DA-04838
• 4-(3-hydroxyphenyl)-2-butanone
• AKOS015261071

• Inchi： 1S/C10H12O2/c1-8(11)5-6-9-3-2-4-10(12)7-9/h2-4,7,12H,5-6H2,1H3
• InChI Key： XCXFXAGXNTXUPU-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)CCC(C)=O

Computed Properties

• Exact Mass: 164.08376
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids